Cas no 2171192-86-0 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid
• CAS No: 2171192-86-0
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6269464
• PubChem ID: 165580093
• Update Time: 2025-05-20

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid
• 2171192-86-0
• EN300-1575596
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-methylbenzoic acid

• Inchi： 1S/C27H26N2O5/c1-16-11-12-24(22(13-16)26(31)32)29-25(30)14-17(2)28-27(33)34-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,17,23H,14-15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t17-/m0/s1
• InChI Key： TXUKDHCJIIZDMY-KRWDZBQOSA-N
• SMILES： O(C(N[C@@H](C)CC(NC1C=CC(C)=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid

Recent Advances in the Application of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid (CAS: 2171192-86-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid (CAS: 2171192-86-0) has recently emerged as a key intermediate in peptide synthesis and drug discovery. This molecule, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a benzoic acid moiety, is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability and compatibility with standard coupling reagents. Recent studies have highlighted its role in the development of novel therapeutics, particularly in the fields of oncology and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the synthesis of peptide-based inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The Fmoc-protected amino acid derivative was used to introduce a critical hydrophobic moiety into the peptide backbone, enhancing binding affinity to the target protein. The study reported a significant improvement in inhibitory activity compared to previous analogs, with IC50 values in the low nanomolar range.

Another notable application was reported in ACS Chemical Biology, where the compound served as a building block for the development of antimicrobial peptides (AMPs). The 5-methylbenzoic acid component was found to contribute to enhanced membrane permeability, while the Fmoc group facilitated efficient purification. The resulting AMPs exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli.

Recent advancements in synthetic methodology have also explored the use of 2171192-86-0 in continuous flow chemistry systems. A 2024 Nature Protocols publication detailed an optimized protocol for its incorporation into automated peptide synthesizers, achieving >95% coupling efficiency while reducing solvent consumption by 40%. This innovation addresses key challenges in sustainable pharmaceutical manufacturing.

From a mechanistic perspective, computational studies have provided insights into the conformational preferences of this compound. Molecular dynamics simulations revealed that the Fmoc group induces a specific rotameric state that favors nucleophilic attack during coupling reactions, explaining its high reactivity in SPPS. These findings were corroborated by X-ray crystallographic data published in Chemical Communications earlier this year.

In conclusion, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid continues to play a pivotal role in modern pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent methodological improvements, positions it as an invaluable tool for developing next-generation peptide therapeutics. Future research directions may explore its application in mRNA display technologies and the synthesis of peptidomimetics with enhanced metabolic stability.